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Compound of Interest

Compound Name: TAT-P110

Cat. No.: B15603523

TAT-P110 Technical Support Center: Solubility
and Stability Guide

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of the TAT-P110
peptide in agueous solutions. The following information is designed to address common issues
and questions encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initial stock solution preparation of TAT-P110?

Al: For the initial stock solution, high-purity dimethyl sulfoxide (DMSO) is recommended.[1][2]
[3] It is crucial to use fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can
significantly impact peptide solubility.[2]

Q2: I am having trouble dissolving TAT-P110 in DMSO. What can | do?
A2: If you encounter solubility issues with TAT-P110 in DMSO, you can try the following:
 Sonication: Briefly sonicating the solution can aid in dissolution.[4]

e pH Adjustment: Adjusting the pH of the DMSO solution to 2 with 1 M HCI has been reported
to improve solubility.[1][3]
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Q3: Can | dissolve TAT-P110 directly in aqueous buffers like PBS or saline?

A3: While some sources indicate that TAT-P110 is soluble in water or saline, dissolving it
directly in agueous buffers can be challenging and may lead to aggregation, especially at high
concentrations.[5] It is generally recommended to first prepare a concentrated stock solution in
DMSO and then dilute it into your aqueous buffer of choice.

Q4: My TAT-P110 solution appears cloudy or has visible precipitates after dilution in an
aqueous buffer. What should | do?

A4: Cloudiness or precipitation upon dilution into an aqueous buffer is a common issue with
peptides, often due to aggregation. Here are some troubleshooting steps:

e Slow Dilution: Add the DMSO stock solution dropwise into the vigorously stirring aqueous
buffer. This prevents localized high concentrations of the peptide that can trigger
aggregation.[6]

o Optimize pH: The solubility of peptides is often lowest at their isoelectric point. Ensure the pH
of your final aqueous solution is appropriate for TAT-P110. For basic peptides, a slightly
acidic pH may improve solubility.[4][7]

e Lower Final Concentration: You may have exceeded the peptide's solubility limit in the
agueous buffer. Try preparing a more dilute final solution. If precipitation occurs, you may
need to lyophilize the peptide and redissolve it at a lower concentration.[8]

Q5: How should | store TAT-P110 stock solutions?

A5: Lyophilized TAT-P110 powder should be stored at -20°C or -80°C.[1][3] Once dissolved in
DMSO, aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw
cycles.[1] Store these aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]

Q6: What is the stability of TAT-P110 in cell culture media at 37°C?

A6: While specific quantitative data on the stability of TAT-P110 in cell culture media at 37°C
over extended periods is not readily available, peptides in solution are generally less stable
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than in their lyophilized form. For experiments involving incubation, it is best to add the freshly

diluted TAT-P110 to the cell culture medium immediately before use.

Quantitative Data Summary

The following tables summarize the available quantitative data on TAT-P110 solubility and

storage.

Table 1: TAT-P110 Solubility

Solvent Concentration Conditions Reference
22.22 mg/mL (9.21 Ultrasonic and adjust
DMSO , [1][3]
mM) pH to 2 with 1 M HCI
No specific conditions
Water 1 mg/mL
reported
Table 2: TAT-P110 Stock Solution Storage
Storage .
Duration Solvent Reference
Temperature
-20°C 1 month DMSO [1]
-80°C 6 months DMSO [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM TAT-P110 Stock Solution in DMSO

o Equilibrate: Allow the vial of lyophilized TAT-P110 to warm to room temperature before

opening to prevent condensation.

e Reconstitution: Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve
a 10 mM concentration. For example, for 1 mg of TAT-P110 (MW: ~2427 g/mol ), add

approximately 41.2 pL of DMSO.
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o Dissolution: Gently vortex the vial to dissolve the peptide. If necessary, sonicate the solution
in a water bath for short intervals (e.g., 1-2 minutes) until the peptide is fully dissolved. If
solubility issues persist, consider adjusting the pH to 2 with 1 M HCI.[1][3]

» Aliquoting and Storage: Aliquot the stock solution into single-use, low-protein-binding
microcentrifuge tubes. Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments
o Thaw Stock Solution: Rapidly thaw an aliquot of the 10 mM TAT-P110 DMSO stock solution.

 Dilution: While gently vortexing the cell culture medium, slowly add the required volume of
the TAT-P110 stock solution to achieve the desired final concentration (e.g., 1 pM). It is
important to add the peptide solution to the medium and not the other way around to
minimize precipitation.

o Immediate Use: Use the freshly prepared working solution immediately for your cell-based
assays.

Protocol 3: Formulation for In Vivo Administration

For in vivo studies, TAT-P110 has been administered via intraperitoneal injection after
dissolution in saline.[9] Another formulation involves a multi-step process:

Initial Dissolution: Prepare a concentrated stock solution in DMSO.

Vehicle Preparation: In a separate tube, mix PEG300 and Tween 80.

Admixture: Add the TAT-P110 DMSO stock solution to the PEG300/Tween 80 mixture and
mix until clear.

Aqueous Dilution: Add sterile double-distilled water (ddH20) to the mixture to reach the final
desired volume and concentration. This solution should be used immediately.[2]

Visualized Workflows and Signaling Pathways
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TAT-P110 Solution Preparation Workflow
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Caption: Workflow for preparing TAT-P110 stock and working solutions.
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TAT-P110 Mechanism of Action
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Caption: TAT-P110 inhibits the Drpl-Fisl interaction, preventing excessive mitochondrial
fission.
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Troubleshooting Precipitation of TAT-P110
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Caption: A logical guide for troubleshooting TAT-P110 precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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